Cas no 2138277-88-8 (3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol)

• Product Name: 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol
• CAS No: 2138277-88-8
• MF: C₂₇H₃₄N₂O
• MW: 402.571667194366
• CID: 5991446
• PubChem ID: 137702738
• Update Time: 2025-05-19

3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-718062
• 3-[tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol
• 2138277-88-8
• 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

• Inchi： 1S/C27H34N2O/c1-26(2,3)29(4)20-25(21-30)28-27(22-14-8-5-9-15-22,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-19,25,28,30H,20-21H2,1-4H3
• InChI Key： KGIJSGZTDNEWPG-UHFFFAOYSA-N
• SMILES： OCC(CN(C)C(C)(C)C)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 402.267113712g/mol
• Monoisotopic Mass: 402.267113712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

Comprehensive Overview of 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS No. 2138277-88-8)

The compound 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS No. 2138277-88-8) is a specialized organic molecule with a unique structural configuration. Its complex name reflects the presence of multiple functional groups, including a tert-butyl(methyl)amino moiety and a triphenylmethyl (trityl)amino group, attached to a propan-1-ol backbone. This combination of features makes it a subject of interest in pharmaceutical research, organic synthesis, and material science.

In recent years, the demand for advanced amino alcohol derivatives has surged, driven by their applications in drug discovery and catalysis. Researchers are particularly intrigued by the steric hindrance and protecting group properties of the triphenylmethyl (trityl) moiety, which can influence reactivity and selectivity in synthetic pathways. The tert-butyl(methyl)amino group further enhances the molecule's versatility, making it a potential candidate for chiral auxiliaries or ligands in asymmetric synthesis.

One of the most frequently asked questions in online searches is: "What are the applications of 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol in medicinal chemistry?" While direct clinical applications are still under investigation, preliminary studies suggest its utility as an intermediate in the synthesis of bioactive molecules. Its amino alcohol scaffold is reminiscent of structures found in beta-blockers and other therapeutic agents, sparking curiosity about its potential in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the CAS No. 2138277-88-8 compound offers intriguing possibilities. The trityl group is known for its role as a protecting group for amines, and its incorporation into this molecule could enable selective reactions in multi-step syntheses. Additionally, the presence of both tertiary and secondary amine functionalities opens doors for chelation and metal coordination, which are critical in catalysis and material design.

Another trending topic in chemical research is the exploration of sustainable synthesis methods. Researchers are investigating whether 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol can be synthesized using green chemistry principles, such as solvent-free reactions or biocatalysis. This aligns with the broader industry shift toward environmentally friendly manufacturing and reduced carbon footprint.

The compound's physical and chemical properties are also of significant interest. Its solubility profile, stability under various conditions, and spectroscopic characteristics (e.g., NMR, IR) are frequently searched topics. These properties are essential for determining its handling, storage, and potential applications in high-throughput screening or combinatorial chemistry.

In the context of intellectual property and patent literature, CAS No. 2138277-88-8 has appeared in several filings related to specialty chemicals and pharmaceutical intermediates. This underscores its commercial relevance and the growing interest from industrial players. Companies are keen to understand its scalability and cost-effectiveness for large-scale production.

Looking ahead, the scientific community anticipates further studies on the structure-activity relationships (SAR) of this compound. Computational chemistry tools, such as molecular docking and quantum mechanical calculations, could provide insights into its interactions with biological targets or other molecules. Such investigations would align with the current focus on rational drug design and computational-aided synthesis planning.

In summary, 3-[Tert-butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS No. 2138277-88-8) represents a fascinating intersection of organic chemistry, medicinal research, and industrial applications. Its multifaceted nature ensures its continued relevance in scientific discourse, particularly as researchers explore new frontiers in functional materials and therapeutic agent development.